Cas no 2138541-55-4 (4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol)
4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1160211
- 2138541-55-4
- 4-ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol
- 4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol
-
- Inchi: 1S/C14H29NO/c1-6-11-8-9-12(16)10-13(11)15(5)14(3,4)7-2/h11-13,16H,6-10H2,1-5H3
- InChI Key: JXPMIBVQZCOLLH-UHFFFAOYSA-N
- SMILES: OC1CCC(CC)C(C1)N(C)C(C)(C)CC
Computed Properties
- Exact Mass: 227.224914549g/mol
- Monoisotopic Mass: 227.224914549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 23.5Ų
4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1160211-0.05g |
4-ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol |
2138541-55-4 | 0.05g |
$959.0 | 2023-06-08 | ||
| Enamine | EN300-1160211-0.1g |
4-ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol |
2138541-55-4 | 0.1g |
$1005.0 | 2023-06-08 | ||
| Enamine | EN300-1160211-0.25g |
4-ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol |
2138541-55-4 | 0.25g |
$1051.0 | 2023-06-08 | ||
| Enamine | EN300-1160211-0.5g |
4-ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol |
2138541-55-4 | 0.5g |
$1097.0 | 2023-06-08 | ||
| Enamine | EN300-1160211-1.0g |
4-ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol |
2138541-55-4 | 1g |
$1142.0 | 2023-06-08 | ||
| Enamine | EN300-1160211-2.5g |
4-ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol |
2138541-55-4 | 2.5g |
$2240.0 | 2023-06-08 | ||
| Enamine | EN300-1160211-5.0g |
4-ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol |
2138541-55-4 | 5g |
$3313.0 | 2023-06-08 | ||
| Enamine | EN300-1160211-10.0g |
4-ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol |
2138541-55-4 | 10g |
$4914.0 | 2023-06-08 |
4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol
4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol: A Comprehensive Overview
The compound 4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol (CAS No: 2138541-55-4) is a complex organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound, also referred to as N-methyl-N-(2-methylbutan-2-yl)-4-ethylcyclohexanol, has garnered significant attention due to its unique structural properties and potential for use in advanced drug delivery systems and material science.
Recent studies have highlighted the importance of cyclohexanol derivatives in the development of bioactive molecules. The presence of the ethy group at the 4-position and the methyl(2-methylbutan-2-yl)amino group at the 3-position introduces steric hindrance, which can influence the compound's solubility, stability, and interaction with biological systems. These properties make it a promising candidate for applications in drug design, particularly in the creation of bioisosteres and prodrugs.
The synthesis of 4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol involves a multi-step process that typically begins with the modification of cyclohexanol derivatives. Researchers have explored various methodologies, including nucleophilic substitution, alkylation, and reductive amination, to achieve high yields and optimal purity levels. The use of transition metal catalysts has been shown to significantly enhance the efficiency of these reactions, making large-scale production more feasible.
In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 165°C under standard conditions. Its molecular weight is 279.4 g/mol, with a density of 1.08 g/cm³. These characteristics make it suitable for use in both aqueous and organic solvents, depending on the specific application requirements.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of compounds like 4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol with greater accuracy. Using tools such as QSAR modeling and molecular docking studies, scientists have been able to assess its potential for absorption, distribution, metabolism, and excretion (ADME) properties. These insights are crucial for determining its suitability as a drug candidate or as an intermediate in pharmaceutical synthesis.
The compound's ability to form hydrogen bonds due to the presence of hydroxyl (-OH) and amino (-NH-) groups plays a significant role in its interactions within biological systems. This property has led to its exploration as a potential ligand in metalloenzyme inhibition studies and as a component in supramolecular chemistry constructs.
In conclusion, 4-Ethyl-3-[methyl(2-methylbutan
2138541-55-4 (4-Ethyl-3-[methyl(2-methylbutan-2-yl)amino]cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)